Cas no 139580-31-7 (Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1-oxide)

Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1-oxide structure
139580-31-7 structure
Product Name:Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1-oxide
CAS No:139580-31-7
MF:C16H13NO2S
MW:283.344922780991
CID:1275654
Update Time:2024-08-04

Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1-oxide Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1-oxide
    • Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-, 1-oxide
    • Inchi: 1S/C16H13NO2S/c1-11-6-8-12(9-7-11)17-10-15-16(18)13-4-2-3-5-14(13)20(15)19/h2-10,17H,1H3
    • InChI Key: RQGUHRNSFKVDQT-UHFFFAOYSA-N
    • SMILES: C12=CC=CC=C1C(=O)C(=CNC1=CC=C(C)C=C1)S2=O

Computed Properties

  • Exact Mass: 283.06679

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • Boiling Point: 512.4±50.0 °C(Predicted)
  • PSA: 46.17
  • pka: -0.98±0.20(Predicted)
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